Cas no 887205-28-9 (4-(4-fluorophenyl)-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-fluorophenyl)-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 887205-28-9
• MF: C₁₃H₁₀FN₅S₂
• MW: 319.380402088165
• MDL: MFCD04971875
• CID: 4718561
• PubChem ID: 2049971
• Update Time: 2025-10-15

4-(4-fluorophenyl)-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorophenyl)-5-[(pyrimidin-2-ylthio)methyl]-4{H}-1,2,4-triazole-3-thiol
• 4-(4-fluorophenyl)-5-[(pyrimidin-2-ylsulfanyl)methyl]-1,2,4-triazole-3-thiol
• 4-(4-fluorophenyl)-3-(pyrimidin-2-ylsulfanylmethyl)-1H-1,2,4-triazole-5-thione
• 4-(4-fluorophenyl)-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04971875
• Inchi： 1S/C13H10FN5S2/c14-9-2-4-10(5-3-9)19-11(17-18-13(19)20)8-21-12-15-6-1-7-16-12/h1-7H,8H2,(H,18,20)
• InChI Key： NMDATEPDJDKNIH-UHFFFAOYSA-N
• SMILES： S(C1N=CC=CN=1)CC1=NNC(N1C1C=CC(=CC=1)F)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Topological Polar Surface Area: 111

Additional information on 4-(4-fluorophenyl)-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazole-3-thiol

4-(4-Fluorophenyl)-5-(Pyrimidin-2-Ylsulfanyl)methyl-4H-1,2,4-Triazole-3-Thiol (CAS No: 887205-28-9)

The compound 4-(4-fluorophenyl)-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazole-3-thiol (CAS No: 887205-28-9) is a structurally complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique chemical structure, which combines a triazole ring system with a pyrimidine moiety and a fluorophenyl group. The integration of these functional groups offers a platform for exploring diverse biological activities and therapeutic applications.

Recent studies have highlighted the importance of heterocyclic compounds like 1,2,4-triazoles in drug design. These rings are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in optimizing pharmacokinetic properties such as solubility and bioavailability. The presence of the pyrimidinylsulfanyl group further enhances the compound's potential for interacting with biological targets, particularly in the context of enzyme inhibition or receptor modulation.

The fluorophenyl substituent in this molecule introduces electronic effects that can influence the compound's stability and reactivity. Fluorine atoms are known for their ability to enhance lipophilicity and improve metabolic stability, which are critical factors in drug development. This makes 4-(4-fluorophenyl)-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazole-3-thiol a promising candidate for exploring applications in areas such as anti-inflammatory, antiviral, or anticancer therapies.

From a synthetic standpoint, the construction of this compound involves multi-step reactions that highlight the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of the triazole core, followed by functionalization with the pyrimidine and fluorophenyl groups. Researchers have employed various strategies, including click chemistry and palladium-catalyzed cross-coupling reactions, to achieve high yields and purity levels.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular docking studies have revealed potential binding modes with key biological targets, such as kinases or proteases. These insights have guided experimental efforts to validate the compound's bioactivity and selectivity.

In terms of pharmacological evaluation, 4-(4-fluorophenyl)-5-(pyrimidin-2-ylsulfanyl)methyl-4H-1,2,4-triazole-3-thiol has shown promising results in preclinical models. For instance, studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its activity against viral proteases has been explored, making it a candidate for antiviral drug development.

The integration of these findings underscores the importance of this compound as a lead molecule in medicinal chemistry research. Its unique structure and diverse functional groups provide a foundation for further exploration into its therapeutic potential. As research continues to unfold, it is anticipated that this compound will contribute significantly to the development of novel therapeutics addressing unmet medical needs.